N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide

• IUPAC Name: N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C19H28N2O3S/c1-2-13-25(23,24)21-12-6-9-16-14-17(10-11-18(16)21)20-19(22)15-7-4-3-5-8-15/h10-11,14-15H,2-9,12-13H2,1H3,(H,20,22)
• InChI Key: DMSWPZOSZQNLFU-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3CCCCC3
• Molecular Formula: C19H28N2O3S
• Molecular Weight: 364.5 g/mol

Description

N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide (NPSC) is an organic compound with a wide range of applications in the scientific research and industrial fields. NPSC is a novel compound, whose structure has not been previously reported in the literature. It is a cyclic amide, with a nitrogen-containing heterocyclic ring and a cyclohexane ring. The compound is highly soluble in organic solvents and has a low molecular weight. NPSC is a versatile compound that can be used as a building block for the synthesis of other molecules.

Scientific Research Applications

N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide has a wide range of applications in the scientific research and industrial fields. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. It has also been used as a building block for the synthesis of peptides and proteins. In addition, this compound has been used in the synthesis of nanoparticles, which have potential applications in the fields of nanotechnology and material science.

Mechanism of Action

N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide is a cyclic amide, and its mechanism of action is related to its ability to form hydrogen bonds with other molecules. The nitrogen atom in the heterocyclic ring of this compound is able to form hydrogen bonds with other molecules, which can affect the structure and conformation of the molecule. This can lead to changes in the physical and chemical properties of the molecule, which can be used to modulate its activity.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, and has been shown to inhibit the growth of certain bacteria. In addition, this compound has been studied for its potential to modulate the activity of enzymes and receptors involved in the regulation of cellular processes.

Advantages and Limitations for Lab Experiments

N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide has a number of advantages for use in laboratory experiments. It has a low molecular weight and is highly soluble in organic solvents, making it easy to work with. In addition, it can be synthesized in high yields, making it a cost-effective option for use in laboratory experiments. However, this compound is a novel compound, and its effects on cells and organisms are not yet fully understood. Therefore, further research is needed to understand the full potential of this compound.

Future Directions

In the future, N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide could be used in the development of novel drugs and therapeutics. Its anti-inflammatory and antioxidant properties could be exploited for the development of new treatments for a variety of diseases. In addition, this compound could be used to modulate the activity of enzymes and receptors involved in cellular processes, which could lead to new treatments for a variety of conditions. This compound could also be used in the synthesis of nanoparticles, which could be used for a variety of applications, including drug delivery and targeted drug delivery. Finally, this compound could be used as a building block for the synthesis of other molecules, which could lead to the discovery of new compounds with potential therapeutic applications.

Synthesis Methods

N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]cyclohexanecarboxamide can be synthesized by a variety of methods. The most common method is the condensation of a cyclohexanecarboxylic acid with a propane-1-sulfonyl-1,2,3,4-tetrahydroquinoline. This reaction is carried out in aqueous solution, with a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at room temperature, and yields this compound in high yields.